Cas no 885964-14-7 ([1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-)
885964-14-7 structure
Product Name:[1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-
CAS No:885964-14-7
MF:C14H13FO
MW:216.250827550888
CID:712012
PubChem ID:51401311
Update Time:2025-04-19
[1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-
- [4-(4-fluoro-3-methylphenyl)phenyl]methanol
- 4-(4-Fluoro-3-methylphenyl)benzyl alcohol
- (4'-Fluoro-3'-methyl-[1,1'-biphenyl]-4-yl)methanol
- (4'-Fluoro-3'-methyl[1,1'-biphenyl]-4-yl)methanol
- DTXSID80680142
- 885964-14-7
-
- MDL: MFCD06858720
- Inchi: 1S/C14H13FO/c1-10-8-13(6-7-14(10)15)12-4-2-11(9-16)3-5-12/h2-8,16H,9H2,1H3
- InChI Key: MXNAXBOKCFWUAF-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C)C1C=CC(CO)=CC=1
Computed Properties
- Exact Mass: 216.095043196g/mol
- Monoisotopic Mass: 216.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
[1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
885964-14-7 ([1,1'-Biphenyl]-4-methanol,4'-fluoro-3'-methyl-) Related Products
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- 691905-34-7((2',6'-Difluoro-3-biphenylyl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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